3-methyl-6-morpholinobenzofuran-2(3H)-one

• CAS No.: 87202-80-0
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 3-methyl-6-morpholin-4-yl-3H-1-benzofuran-2-one
• InChI: InChI=1S/C13H15NO3/c1-9-11-3-2-10(8-12(11)17-13(9)15)14-4-6-16-7-5-14/h2-3,8-9H,4-7H2,1H3
• InChI Key: MCQAICFJSLENMB-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(C=C(C=C2)N3CCOCC3)OC1=O

Description

3-methyl-6-morpholinobenzofuran-2(3H)-one is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 18.2 g (0.1 mole) of 4-methyl-3-(3-oxobutyl)-maleic acid anhydride and 22 g (0.105 mole) of morpholinium benzoate in 400 ml of benzene is heated under reflux for 48 hours using a water separator. The benzene is removed in vacuo, the residue is taken up in methylene chloride and the organic phase is extracted twice with saturated sodium bicarbonate solution. The crude product remaining after drying and after removal of the methylene chloride is chromatographed over silica gel with petroleum ether/ether. Pale-yellow crystals are obtained, which are recrystallised from methylene chloride/ether. In this manner 3-methyl-6-morpholino-benzofuran-2(3H)-one having a melting point of 118°-121° C. is obtained.